Cas no 245435-11-4 (1,5-Di-tert-butyl-3-bromo-2-butoxybenzene)

• Product Name: 1,5-Di-tert-butyl-3-bromo-2-butoxybenzene
• CAS No: 245435-11-4
• MF: C₁₈H₂₉BrO
• MW: 341.326265096664
• CID: 2133427
• Update Time: 2023-08-04

1,5-Di-tert-butyl-3-bromo-2-butoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-di-tert-butyl-3-bromo-2-butoxybenzene
• 1-bromo-2-butoxy-3,5-di-tert-butylbenzene
• 1,5-Di-tert-butyl-3-bromo-2-butoxybenzene

• Inchi： 1S/C18H29BrO/c1-8-9-10-20-16-14(18(5,6)7)11-13(12-15(16)19)17(2,3)4/h11-12H,8-10H2,1-7H3
• InChI Key： BTJQBMXBJACZND-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCCCC)C(C)(C)C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 287
• Topological Polar Surface Area: 9.2